Cas no 940800-12-4 (3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-2-cyano-N-(4-methoxyphenyl)-2-propenamide)

• Product Name: 3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-2-cyano-N-(4-methoxyphenyl)-2-propenamide
• CAS No: 940800-12-4
• MF: C₁₈H₁₃ClN₄O₂
• MW: 352.77442240715
• CID: 5455598
• PubChem ID: 17546101
• Update Time: 2025-05-19

3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-2-cyano-N-(4-methoxyphenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26612883
• 3-{2-chloroimidazo[1,2-a]pyridin-3-yl}-2-cyano-N-(4-methoxyphenyl)prop-2-enamide
• 940800-12-4
• (E)-3-(2-chloroimidazo[1,2-a]pyridin-3-yl)-2-cyano-N-(4-methoxyphenyl)prop-2-enamide
• Z46566816
• 3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-2-cyano-N-(4-methoxyphenyl)-2-propenamide

• Inchi： 1S/C18H13ClN4O2/c1-25-14-7-5-13(6-8-14)21-18(24)12(11-20)10-15-17(19)22-16-4-2-3-9-23(15)16/h2-10H,1H3,(H,21,24)
• InChI Key： CMCNZAZKSXQZKW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)C(C#N)=CC1N2C(=NC=1Cl)C=CC=C2

Computed Properties

• Exact Mass: 352.0727034g/mol
• Monoisotopic Mass: 352.0727034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.35±0.70(Predicted)

Additional information on 3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-2-cyano-N-(4-methoxyphenyl)-2-propenamide

Introduction to 3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-2-cyano-N-(4-methoxyphenyl)-2-propenamide (CAS No. 940800-12-4) and Its Emerging Applications in Chemical Biology

3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-2-cyano-N-(4-methoxyphenyl)-2-propenamide, identified by its CAS number 940800-12-4, represents a structurally sophisticated molecule that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives characterized by a fused imidazo[1,2-a]pyridine core, which is a motif frequently encountered in biologically active scaffolds. The presence of a chloro substituent at the 2-position of the imidazo[1,2-a]pyridine ring and a cyano group at the 2-position of the propenamide moiety introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery and molecular imaging.

The 4-methoxyphenyl group appended to the amide nitrogen further enhances the compound's complexity, potentially influencing its solubility, metabolic stability, and interactions with biological targets. Such structural features are often rationally designed to optimize pharmacokinetic profiles and target specificity. Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the biological relevance of such molecules, leading to an increased interest in derivatives like 3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-2-cyano-N-(4-methoxyphenyl)-2-propenamide.

In the context of contemporary research, this compound has been investigated for its potential role in modulating signaling pathways associated with cancer and inflammation. The imidazo[1,2-a]pyridine scaffold is well-documented for its ability to interact with various enzymes and receptors, including those involved in cell proliferation and survival. Preliminary studies suggest that modifications at the 3-position of the imidazo[1,2-a]pyridine ring can significantly alter binding affinity and selectivity, making it a valuable tool for developing novel therapeutic agents.

One particularly intriguing aspect of 3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-2-cyano-N-(4-methoxyphenyl)-2-propenamide is its potential as a kinase inhibitor. Kinases are a major class of enzymes implicated in numerous diseases, particularly cancer, and their dysregulation often leads to uncontrolled cell growth. The chloro-substituted imidazo[1,2-a]pyridine moiety is known to exhibit kinase inhibitory activity by competing with ATP for binding to the enzyme's active site. Additionally, the cyano group at the 2-position can serve as a hydrogen bond acceptor or participate in π-stacking interactions with aromatic residues in protein targets, further enhancing binding affinity.

Recent publications have highlighted the use of 3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-2-cyano-N-(4-methoxyphenyl)-2-propenamide as a lead compound in fragment-based drug design (FBDD). FBDD is an approach that leverages small molecule fragments with high affinity for biological targets to identify novel drug candidates. The structural complexity of this compound makes it an excellent starting point for generating analogs through medicinal chemistry optimization. By systematically modifying substituents such as the chloro group or introducing additional functional groups like fluorine or bromine atoms, researchers can fine-tune its pharmacological properties.

The role of 4-methoxyphenyl in influencing metabolic stability has also been explored. The methoxy group can protect aromatic rings from oxidative metabolism while simultaneously enhancing solubility in aqueous environments. This balance is critical for achieving optimal bioavailability and therapeutic efficacy. Furthermore, computational modeling studies have demonstrated that the propenamide moiety can adopt multiple conformations depending on its interaction with biological targets, providing another layer of structural diversity for drug design purposes.

Emerging research also suggests that 3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-2-cyano-N-(4-methoxyphenyl)-2-propenamide may have applications beyond oncology. Its ability to modulate inflammatory pathways has been observed in preclinical models, indicating potential utility in treating autoimmune diseases or chronic inflammatory conditions. The compound's interaction with transcription factors and nuclear receptors has further expanded its therapeutic scope. For instance, studies have shown that derivatives of this scaffold can influence gene expression by binding to specific DNA sequences or modulating the activity of transcriptional regulators.

The synthesis of 3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-2-cyano-N-(4-methoxyphenyl)-2-propenamide presents an interesting challenge due to its complex architecture. Multi-step synthetic routes typically involve cyclization reactions to form the imidazo[1,2-a]pyridine core followed by functionalization at various positions using cross-coupling reactions or nucleophilic substitutions. Advances in catalytic methods have made it possible to achieve these transformations with high efficiency and selectivity. For example, palladium-catalyzed C-H activation has enabled direct functionalization of previously unreactive carbon-hydrogen bonds within the heterocyclic system.

The pharmacokinetic profile of this compound is another area of active investigation. In vitro studies have been conducted to assess its absorption, distribution, metabolism, and excretion (ADME) properties using relevant cell lines and liver microsomes. These studies provide critical insights into how 940800-12-4 behaves within biological systems and guide optimization efforts toward improving bioavailability and reducing off-target effects. Additionally，animal models have been employed to evaluate its efficacy and safety profiles further along the drug development pipeline.

The integration of machine learning techniques into drug discovery has accelerated the identification of promising candidates like 3-(2-Chloroimidazo[1,2-a]pyridin-3-yl)-N(4-methoxyphenyl)-propenamide cyano derivative (CAS No: 94080012) . Predictive models based on large datasets of bioactive compounds can forecast potential binding affinities and toxicities before experimental validation is required。 This approach not only saves time but also allows researchers to prioritize compounds that are most likely to succeed clinically。 As such，the development pipeline for this molecule continues to evolve，with increasing emphasis on interdisciplinary collaboration between chemists，biologists，and computer scientists。